Cas no 62384-16-1 (Pentanamide, 3,3,4-trimethyl-N-(2-methylbutyl)-)
62384-16-1 structure
Product Name:Pentanamide, 3,3,4-trimethyl-N-(2-methylbutyl)-
CAS No:62384-16-1
MF:C13H27NO
MW:213.359584093094
CID:446756
PubChem ID:71386919
Update Time:2025-04-19
Pentanamide, 3,3,4-trimethyl-N-(2-methylbutyl)- Chemical and Physical Properties
Names and Identifiers
-
- Pentanamide, 3,3,4-trimethyl-N-(2-methylbutyl)-
- 3,3,4-trimethyl-N-(2-methylbutyl)pentanamide
- 62384-16-1
- DTXSID30809063
-
- Inchi: 1S/C13H27NO/c1-7-11(4)9-14-12(15)8-13(5,6)10(2)3/h10-11H,7-9H2,1-6H3,(H,14,15)
- InChI Key: MBXSQSHRTFRKKB-UHFFFAOYSA-N
- SMILES: O=C(CC(C)(C)C(C)C)NCC(C)CC
Computed Properties
- Exact Mass: 213.20941
- Monoisotopic Mass: 213.209264485g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 15
- Rotatable Bond Count: 6
- Complexity: 197
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 29.1Ų
Experimental Properties
- PSA: 29.1
Pentanamide, 3,3,4-trimethyl-N-(2-methylbutyl)- Related Literature
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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5. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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